4-methyl-3,4-dihydro-2H-1,4-benzoxazin-7-ol
Description
4-Methyl-3,4-dihydro-2H-1,4-benzoxazin-7-ol is a heterocyclic compound . It is a building block used in various chemical reactions . The IUPAC name for this compound is 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one .
Synthesis Analysis
The synthesis of 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-7-ol involves C-formylation in the presence of 1,1-dichloromethyl methyl ether under Friedel-Crafts reaction conditions .Molecular Structure Analysis
The molecular formula of 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-7-ol is C9H9NO2 . The InChI Key is DBJMEBUKQVZWMD-UHFFFAOYSA-N .Chemical Reactions Analysis
As a building block, 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-7-ol can undergo various chemical reactions. One such reaction is its C-formylation in the presence of 1,1-dichloromethyl methyl ether under Friedel-Crafts reaction conditions .Physical And Chemical Properties Analysis
The compound appears as pale cream crystals or powder . It has a melting point range of 55.5-61.5°C . The assay (GC) is ≥97.5% .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-7-ol can be achieved through a multi-step process involving the condensation of an aldehyde with an amine, followed by cyclization and reduction reactions.", "Starting Materials": [ "4-methylbenzaldehyde", "2-aminophenol", "acetic anhydride", "sodium borohydride", "methanol", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 4-methylbenzaldehyde and 2-aminophenol in the presence of acetic anhydride to form 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-7-one.", "Step 2: Cyclization of 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-7-one with hydrochloric acid to form 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-7-ol.", "Step 3: Reduction of 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-7-ol with sodium borohydride in methanol to yield the final product, 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-7-ol." ] } | |
CAS RN |
119095-00-0 |
Molecular Formula |
C9H11NO2 |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
